1-(2-ethoxyphenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(2-ethoxyphenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C16H18N6O2S/c1-4-13-18-20-16(25-13)17-15(23)14-10(3)22(21-19-14)11-8-6-7-9-12(11)24-5-2/h6-9H,4-5H2,1-3H3,(H,17,20,23)
• InChI Key: HXGQGYDCVSPWBC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C2=C(N(N=N2)C3=CC=CC=C3OCC)C
• Molecular Formula: C16H18N6O2S
• Molecular Weight: 358.4 g/mol

Description

1-(2-ethoxyphenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C16H18N6O2S and its molecular weight is 358.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Microwave-assisted Synthesis and Antimicrobial Activities

Research has focused on the microwave-assisted synthesis of hybrid molecules containing thiadiazole and other moieties, leading to compounds with antimicrobial, antilipase, and antiurease activities. For instance, Başoğlu et al. (2013) explored the synthesis of molecules incorporating penicillanic or cephalosporanic acid moieties, demonstrating antimicrobial and enzyme inhibition properties (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Anticancer Agents

A focus on the synthesis of thiazole and thiadiazole derivatives revealed potential anticancer activities. Gomha et al. (2017) synthesized novel compounds incorporating the thiazole moiety, which showed potent anticancer properties against specific cell lines (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017).

Mesomorphic Behavior and Liquid Crystalline Compounds

The synthesis of compounds containing 1,3,4-thiadiazole and 1,2,4-triazole rings has led to the discovery of new mesogenic homologous series with enantiotropic nematic and smectic A phases, showcasing the chemical's role in developing liquid crystalline materials (Tomma, Rou'il, & Al-dujaili, 2009).

Antimicrobial and Antifungal Activities

The compound has been a part of the synthesis of various derivatives with enhanced antimicrobial and antifungal properties. Vinusha et al. (2015) synthesized Schiff base ligands derived from thiazole, showing moderate activity against bacteria and fungi, indicating the compound's utility in developing new antimicrobial agents (Vinusha, Shivaprasad, Chandan, & Begum, 2015).